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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the reaction mechanism between silver

(Ag) and nitric acid (HNO₃). The reaction is of significant interest in various fields, including

precious metal refining, synthesis of silver nitrate for chemical and pharmaceutical applications,

and analytical chemistry. This document details the underlying chemical principles, kinetic

factors, and experimental protocols, presenting quantitative data in a structured format and

visualizing complex pathways.

Core Reaction Mechanisms: The Decisive Role of
Nitric Acid Concentration
The reaction between silver and nitric acid is a redox process where silver is oxidized to

silver(I) ions (Ag⁺), and nitric acid is reduced. The specific reduction product of nitric acid is

critically dependent on its concentration, leading to two primary reaction pathways.

Reaction with Dilute Nitric Acid
In the presence of cold and dilute nitric acid, silver is oxidized to silver nitrate, while nitric acid is

reduced to nitric oxide (NO).[1][2]

The balanced chemical equation for this reaction is: 3Ag(s) + 4HNO₃(aq) → 3AgNO₃(aq) +

2H₂O(l) + NO(g)[1][3]
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In this reaction, silver loses one electron to become Ag⁺, and the nitrogen atom in the nitrate

ion (NO₃⁻) gains electrons, changing its oxidation state from +5 to +2 in nitric oxide.

Reaction with Concentrated Nitric Acid
When silver reacts with hot and concentrated nitric acid, the reduction of nitric acid proceeds

further, yielding nitrogen dioxide (NO₂) gas.[1][4]

The balanced chemical equation for this reaction is: Ag(s) + 2HNO₃(aq) → AgNO₃(aq) + H₂O(l)

+ NO₂(g)[1][4]

Here, the oxidation state of nitrogen changes from +5 in HNO₃ to +4 in NO₂. The reaction with

concentrated acid is often more vigorous.[5]

A visual representation of these distinct reaction pathways is provided below.
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Caption: Reaction pathways of silver with dilute versus concentrated nitric acid.

Reaction Kinetics and Influencing Factors
The rate of dissolution of silver in nitric acid is not constant but is influenced by several physical

and chemical parameters. Understanding these factors is crucial for controlling and optimizing

the reaction.

Kinetic studies have shown that the dissolution rate is affected by:

Nitric Acid Concentration: The rate of dissolution generally increases with acid concentration

up to a certain point. The maximum dissolution rate is observed at approximately 10 mol/L
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nitric acid.[6][7][8][9] Beyond this concentration, the rate tends to decrease.[7][8][9]

Temperature: Increasing the reaction temperature enhances the dissolution rate.[7][8][9][10]

The activation energy of the process has been determined to be in the range of 18.81 to

68.87 kJ/mol, depending on the specific conditions and presence of other metals.[6][7][8][10]

Particle Size: The dissolution rate increases as the particle size of the silver decreases.[7][8]

[9][10] This is due to the larger surface area available for the reaction.

Stirring Speed: A higher stirring speed leads to an increased dissolution rate, suggesting that

the process can be diffusion-controlled.[7][8][10]

The reaction mechanism can be described by the shrinking core model, where the rate-limiting

step can be either diffusion through a fluid film or the chemical reaction at the silver surface.[6]

[7][8][10]

Quantitative Data Summary
The following table summarizes the key quantitative parameters influencing the reaction

kinetics.

Parameter
Observed Effect on
Dissolution Rate

Optimal/Noteworth
y Values

Reference(s)

Nitric Acid

Concentration

Increases up to a

maximum, then

decreases

Maximum rate at ~10

mol/L
[6][7][8][9]

Temperature
Increases with

temperature

50 °C recommended

for 7.22 M acid
[10]

Particle Size

Decreases with

increasing particle

size

Smaller particles lead

to faster reaction
[7][8][9][10]

Stirring Speed
Increases with stirring

speed

1200 rpm showed

maximum rate in one

study

[10]

Activation Energy (Ea) - 18.81 - 68.87 kJ/mol [6][7][8][10]
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Experimental Protocols
The following sections provide detailed methodologies for conducting the reaction of silver with

nitric acid, primarily for the purpose of silver refining and the synthesis of silver nitrate.

Materials and Equipment
Reactants: Silver (e.g., scrap, granules, or powder), concentrated nitric acid (typically 68-

70%), distilled water.

Glassware: Beakers, Erlenmeyer flasks, graduated cylinders, funnels.

Safety Equipment: Fume hood, chemical-resistant gloves, safety goggles, lab coat.

Heating and Stirring: Hot plate with magnetic stirring capabilities.

Filtration: Filter paper, Buchner funnel, vacuum flask.

Precipitation (for silver recovery): Copper rods or a solution of sodium chloride.

Experimental Workflow: Synthesis of Silver Nitrate
The general workflow for synthesizing silver nitrate from metallic silver is outlined below.
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Caption: A generalized experimental workflow for silver nitrate synthesis or silver refining.
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Detailed Methodologies
Step 1: Preparation and Safety Precautions All procedures should be conducted in a well-

ventilated fume hood due to the evolution of toxic nitrogen oxide gases.[5][11] Appropriate

personal protective equipment, including gloves and goggles, is mandatory.[5][11]

Step 2: Dissolution of Silver

Weigh the silver material to be reacted. If in large pieces, increasing the surface area by

creating granules or shot is recommended for a faster reaction.[12]

Place the silver in a suitably sized beaker.

Slowly add the calculated amount of nitric acid. The stoichiometry depends on the

concentration of the acid used (see Section 1). For refining, an excess of acid is often used

to ensure complete dissolution.[12]

The reaction can be initiated or accelerated by gentle heating on a hot plate.[11][13] Avoid

excessive heat to prevent the reaction from becoming too vigorous.[11]

Stir the mixture to ensure continuous contact between the silver and the acid.

Step 3: Filtration Once the silver has completely dissolved, allow the solution to cool. If any

solid impurities remain, they can be removed by filtering the solution.[5][11]

Step 4: Isolation of Silver Nitrate or Precipitation of Silver

For Silver Nitrate Crystals: The resulting silver nitrate solution can be heated to evaporate

the water, leading to the crystallization of silver nitrate upon cooling.[13] Seeding the solution

with a small crystal can induce crystallization if it is supersaturated.[13]

For Purified Silver: To recover pure silver from the solution, a more electropositive metal,

such as copper, can be introduced.[14] Copper will displace silver from the solution, causing

pure silver to precipitate out while copper nitrate is formed.[14][15] Alternatively, adding a

chloride source (e.g., hydrochloric acid or sodium chloride) will precipitate silver as insoluble

silver chloride (AgCl), which can then be reduced back to metallic silver in a separate step.

[5][12]
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Step 5: Final Processing The precipitated silver or silver nitrate crystals should be washed with

distilled water to remove any remaining acid and soluble impurities, and then dried.[12]

Electrochemical Aspects
The reaction of silver with nitric acid is fundamentally an electrochemical process involving two

half-reactions: the oxidation of silver and the reduction of the nitrate ion.

Anode (Oxidation): Ag(s) → Ag⁺(aq) + e⁻ (E° = -0.799 V)

Cathode (Reduction, simplified for concentrated HNO₃): NO₃⁻(aq) + 2H⁺(aq) + e⁻ → NO₂(g)

+ H₂O(l) (E° = +0.80 V)

The standard electrode potentials indicate that the overall reaction is thermodynamically

favorable. The specific reduction potential for the nitrate ion varies with the reaction conditions

and the product formed (NO or NO₂).

This guide provides a foundational understanding of the reaction between silver and nitric acid.

For specific applications, further optimization of the described parameters may be necessary.

Always consult relevant safety data sheets and perform a thorough risk assessment before

conducting any chemical reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.researchgate.net/publication/243803552_Kinetic_Investigation_of_Reaction_Between_Metallic_Silver_and_Nitric_Acid_Solutions
https://www.researchgate.net/publication/259560528_Kinetics_of_Silver_Dissolution_in_Nitric_Acid_from_Ag-Au004-Cu010_and_Ag-Cu023_Scraps
https://www.jmst.org/EN/abstract/abstract7937.shtml
https://www.jmst.org/EN/abstract/abstract7937.shtml
https://pubs.acs.org/doi/pdf/10.1021/ie980121w
https://www.goldsrefining.com/%E6%9C%AA%E5%88%86%E7%B1%BB-en/refining-silver-with-nitric-acid/
https://www.goldsrefining.com/%E6%9C%AA%E5%88%86%E7%B1%BB-en/refining-silver-with-nitric-acid/
https://www.ishor.com/silver-refining-acid-instructions
https://m.youtube.com/watch?v=EruzAVv2Odc
https://www.youtube.com/watch?v=bWGcTbEB-xs
https://en.wikipedia.org/wiki/Silver_nitrate
https://www.benchchem.com/product/b1681675#reaction-mechanism-of-silver-with-nitric-acid
https://www.benchchem.com/product/b1681675#reaction-mechanism-of-silver-with-nitric-acid
https://www.benchchem.com/product/b1681675#reaction-mechanism-of-silver-with-nitric-acid
https://www.benchchem.com/product/b1681675#reaction-mechanism-of-silver-with-nitric-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681675?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

